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Compound of Interest

Compound Name: Fendiline Hydrochloride

Cat. No.: B1672497 Get Quote

Application Notes and Protocols for Researchers

Fendiline Hydrochloride is a compound of significant interest in pharmacological research,

primarily recognized for its dual role as an L-type calcium channel blocker and a specific

inhibitor of K-Ras localization to the plasma membrane.[1][2][3] These properties make it a

valuable tool for studying cellular signaling pathways and a potential candidate for therapeutic

development, particularly in oncology.[2][4] Understanding its solubility and having access to

clear experimental protocols are crucial for accurate and reproducible research.

Physicochemical Properties
Molecular Formula: C₂₃H₂₅N·HCl[5]

Molecular Weight: 351.91 g/mol [1][6]

CAS Number: 13636-18-5[1][5][6]

Solubility Data
The solubility of Fendiline Hydrochloride in commonly used laboratory solvents, Dimethyl

Sulfoxide (DMSO) and ethanol, is a critical parameter for the preparation of stock solutions and

experimental assays. The following table summarizes the available quantitative solubility data

from various suppliers. It is important to note that factors such as the degree of hydration of the
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compound lot and the hygroscopic nature of DMSO can influence solubility.[2][3] Therefore, it is

recommended to use fresh, anhydrous DMSO for the preparation of solutions.[2][3]

Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(Molar)

Source(s)

DMSO 70 mg/mL ~198.91 mM [2][7][8]

≥ 30 mg/mL ~85.25 mM [3][9][10]

35.2 mg/mL ~100.03 mM [11]

30 mg/mL Not specified [5]

Not specified 100 mM [1]

Ethanol 15 mg/mL Not specified [5]

Not specified 20 mM [1]

Note: Molar concentrations are calculated based on a molecular weight of 351.91 g/mol .

Discrepancies in reported values may arise from different experimental conditions or batch-to-

batch variability.

Experimental Protocols
Protocol 1: Preparation of Fendiline Hydrochloride
Stock Solutions
This protocol outlines the steps for preparing stock solutions of Fendiline Hydrochloride in

DMSO and ethanol.

Materials:

Fendiline Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Absolute Ethanol
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the Fendiline Hydrochloride powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Fendiline Hydrochloride powder using a

calibrated analytical balance and transfer it to a sterile vial.

Solvent Addition:

For DMSO: Add the calculated volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., for a 100 mM stock solution, add 28.42 µL of DMSO per 1 mg of

Fendiline Hydrochloride).

For Ethanol: Add the calculated volume of absolute ethanol to achieve the desired stock

concentration (e.g., for a 20 mM stock solution, add 142.1 µL of ethanol per 1 mg of

Fendiline Hydrochloride).

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid

dissolution if necessary.[11]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solutions at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to six months).[10]

Protocol 2: General Method for Solubility Determination
(Shake-Flask Method)
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This protocol describes a standardized method for determining the thermodynamic solubility of

a compound, which can be adapted for Fendiline Hydrochloride.[12]

Materials:

Fendiline Hydrochloride powder

Selected solvent (e.g., DMSO, ethanol, phosphate-buffered saline)

Glass vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Sample Preparation: Add an excess amount of Fendiline Hydrochloride powder to a glass

vial containing a known volume of the solvent. The presence of undissolved solid is essential

to ensure saturation.

Equilibration: Tightly cap the vials and place them in a shaking incubator set at a constant

temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically

24-48 hours) to allow the solution to reach equilibrium.[13]

Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the

undissolved solid.

Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter

to remove any remaining solid particles.

Quantification: Analyze the concentration of Fendiline Hydrochloride in the filtrate using a

validated analytical method such as HPLC or UV-Vis spectrophotometry. A standard

calibration curve should be prepared to accurately determine the concentration.
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Data Reporting: The determined concentration represents the solubility of Fendiline
Hydrochloride in the specific solvent under the tested conditions.

Signaling Pathways and Mechanism of Action
Fendiline Hydrochloride exerts its biological effects through at least two distinct signaling

pathways:

L-type Calcium Channel Blockade: Fendiline acts as a non-selective L-type calcium channel

blocker.[3][5][14] By inhibiting the influx of calcium ions into cells, it can modulate processes

such as muscle contraction and neurotransmitter release. This mechanism is responsible for

its vasodilatory effects.[5]

K-Ras Inhibition: More recently, Fendiline has been identified as a specific inhibitor of K-Ras

localization to the plasma membrane.[1][4] It does not affect the localization of H-Ras or N-

Ras.[2][3] By disrupting the association of K-Ras with the plasma membrane, Fendiline

prevents its downstream signaling, including the activation of the Raf-MEK-ERK pathway.[4]

This ultimately leads to the inhibition of proliferation in cancer cell lines that harbor oncogenic

K-Ras mutations.[2][4]
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Workflow for preparing Fendiline Hydrochloride stock solutions.
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Dual mechanism of action of Fendiline Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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